7-Bromo-2-(3-(pyrimidin-2-YL)phenethyl)isoindolin-1-one
Overview
Description
Scientific Research Applications
Photophysical Properties and pH-Sensing Application
Pyrimidine-phthalimide derivatives, including those similar to 7-Bromo-2-(3-(pyrimidin-2-YL)phenethyl)isoindolin-1-one, have been synthesized and characterized for their unique photophysical properties. These compounds exhibit solid-state fluorescence emission and positive solvatochromism, which vary with the molecular conformations in different solvents. Their ability to undergo reversible protonation at nitrogen atoms, causing dramatic color changes, suggests potential in developing colorimetric pH sensors and logic gates for specific applications (Han Yan et al., 2017).
Heterocyclic System Synthesis
The "masked" α-Bromo-α'-Hydroxy Ketone strategy in synthesizing heterocyclic systems demonstrates the versatility of bromo derivatives in constructing complex molecular frameworks. This approach highlights the potential of such compounds in generating novel heterocyclic structures, which could have implications in material science and drug discovery (A. A. Bogolyubov et al., 2004).
Antimicrobial and Anti-inflammatory Applications
Novel series of pyrimidine derivatives have shown significant antimicrobial and anti-inflammatory activities. Compounds structurally related to this compound have been synthesized and evaluated, demonstrating their potential in treating inflammatory conditions and bacterial infections. This suggests the broader applicability of such compounds in pharmacological contexts (Anshu Chaydhary et al., 2015).
Tyrosinase Inhibition and Antioxidant Activity
Phthalimide derivatives, related to the discussed compound, have been evaluated for their antioxidant and antityrosinase properties. The findings suggest potential applications in cosmetic and dermatological formulations, particularly for products aimed at skin whitening and anti-aging (Li Yee Then et al., 2018).
Safety and Hazards
The safety information available indicates that this compound may be harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
7-bromo-2-[2-(3-pyrimidin-2-ylphenyl)ethyl]-3H-isoindol-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16BrN3O/c21-17-7-2-6-16-13-24(20(25)18(16)17)11-8-14-4-1-5-15(12-14)19-22-9-3-10-23-19/h1-7,9-10,12H,8,11,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSUFNOYQDURHIE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C(=CC=C2)Br)C(=O)N1CCC3=CC(=CC=C3)C4=NC=CC=N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16BrN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30744167 | |
Record name | 7-Bromo-2-{2-[3-(pyrimidin-2-yl)phenyl]ethyl}-2,3-dihydro-1H-isoindol-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30744167 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
394.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1417190-47-6 | |
Record name | 7-Bromo-2-{2-[3-(pyrimidin-2-yl)phenyl]ethyl}-2,3-dihydro-1H-isoindol-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30744167 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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